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PBO Safety Profile at a Glance

Aspect Summary of Findings
Key
References

Acute Toxicity
(General)

Considered low to very low toxicity via oral, inhalation, and

dermal routes. The acute oral LD50 in dogs and cats is reported

to be >7500 mg/kg. [1]

[1] [2]

Mechanism of
Action (Synergist)

Inhibits cytochrome P450 (CYP450) and other detoxifying
enzymes, increasing the potency and duration of action of co-

applied insecticides. [3] [1] [2]

[3] [1] [2]

Developmental
Toxicity

Emerging evidence indicates PBO can inhibit the Sonic

Hedgehog (Shh) signaling pathway. In utero exposure in animal
models is linked to craniofacial malformations and

neurodevelopmental abnormalities. [3] [4]

[3] [4]

Carcinogenicity Classified by the U.S. EPA as a "possible human carcinogen"

(Group C) based on liver tumor induction in rodents at high
doses. IARC states it is "not classifiable as to its carcinogenicity

to humans." [2] [5]

[2] [5]

Regulatory Status The U.S. EPA is enhancing its oversight and has proposed

requiring improved incident reporting for pet products

[6]
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containing PBO to better monitor adverse effects. [6]

Detailed Experimental Insights

For researchers, the following points are critical when designing studies involving PBO.

Pharmacokinetics in Dogs: A specific study noted that PBO is poorly absorbed from the

gastrointestinal tract of dogs, with over 80% of the administered dose recovered in the feces. The
absorbed fraction is rapidly excreted in the urine. [1] This supports the notion of low systemic

availability in this species.
Novel Mechanism (Shh Pathway Inhibition): Beyond its role as a CYP450 inhibitor, PBO was

discovered to antagonize the Smoothened (SMO) protein, a key component of the Sonic Hedgehog
(Shh) signaling pathway. [3] [4] This pathway is essential for embryonic morphogenesis of the brain,

face, and limbs.
Metabolic Stability: Recent in vitro studies using human liver microsomes demonstrate that PBO is

depleted by hepatic enzymes, primarily CYP isoforms. This metabolism can reduce, but not eliminate,
its bioactivity as an Shh pathway inhibitor. [4] Genetic polymorphisms in these enzymes could be a

source of inter-individual variation in response.

The following diagram illustrates the dual mechanisms of PBO action that are relevant to its safety

assessment.
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Regulatory & Troubleshooting Guide

Recent Regulatory Scrutiny: The U.S. EPA has announced plans to collect enhanced incident
reports and sales data for pet products containing PBO, MGK-264, pyrethrins, and amitraz. [6] This

signals a regulatory shift towards closer monitoring of real-world adverse events.
Troubleshooting in Research Settings:

Variable Metabolic Rates: When studying PBO effects in vitro, consider that metabolic
depletion by liver enzymes can reduce its observed activity over time. [4] Control for this in your

experimental design.
Interpreting Animal Data: Be cautious when extrapolating high-dose rodent carcinogenicity

data (which led to the Group C classification) to the low-level, intermittent exposure typical for
companion animals. [2] [5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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